Cas no 161961-43-9 (rel-(3aa,4b,7aa)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione)

• Product Name: rel-(3aa,4b,7aa)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione
• CAS No: 161961-43-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1063166
• Update Time: 2025-05-21

rel-(3aa,4b,7aa)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• (3aα,4β,7aα)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione
• (3aα,4β,7aα)-3a,4,7,
• cis-1,2,3,6-Tetrahydrophthalimide-3-hydroxy
• (3aS,4R,7aS)-4-hydroxy-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• CID 124524985
• rel-(3aα,4β,7aα)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione
• 3-Hydroxy Captan
• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-hydroxy-, (3aα,4β,7aα)- (9CI)
• rel-(3aa,4b,7aa)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C8H9NO3/c10-5-3-1-2-4-6(5)8(12)9-7(4)11/h1,3-6,10H,2H2,(H,9,11,12)/t4-,5+,6-/m0/s1
• InChI Key： MLJWDNXRMUBJJU-JKUQZMGJSA-N
• SMILES： O[C@@H]1C=CC[C@@H]2C(NC([C@@H]21)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 272
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Melting Point: 115-118°C
• Boiling Point: 421.8±45.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 11.19±0.40(Predicted)

rel-(3aa,4b,7aa)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione Security Information

• Storage Condition：Refrigerator

Additional information on rel-(3aa,4b,7aa)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione

rel-(3aa,4b,7aa)-3a,4,7,7a-Tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione: A Comprehensive Overview

The compound rel-(3aa,4b,7aa)-3a,4,7,7a-tetrahydro-4-hydroxy-1H-isoindole-1,3(2H)-dione (CAS No. 161961-43-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This isoindole derivative has garnered attention due to its unique structural properties and promising biological activities. In this article, we delve into the latest research findings and explore the multifaceted nature of this compound.

Isoindoles are a class of heterocyclic compounds characterized by a fused bicyclic structure consisting of a benzene ring and a pyrrole-like ring. The rel-(3aa,4b,7aa) configuration in this compound introduces stereochemical complexity, which plays a crucial role in its biological interactions. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of such molecules.

The CAS registry number 161961-43-9 uniquely identifies this compound within chemical databases worldwide. This ensures that researchers and industry professionals can easily reference and retrieve information about its properties and applications. The compound's structure has been extensively studied using advanced analytical techniques such as X-ray crystallography and NMR spectroscopy.

One of the most notable aspects of rel-(3aa,4b,7aa)-tetrahydro-isoindole-dione is its biological activity. Recent research has demonstrated its potential as a neuroprotective agent, showing promising results in protecting against oxidative stress and neuroinflammation in vitro and in vivo models. This makes it a candidate for drug development targeting neurodegenerative diseases such as Alzheimer's disease.

In addition to its biological applications, this compound has shown potential in the field of material science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of rel-(3aa,4b,7aa)-tetrahydro-isoindole-dione has been optimized through various methodologies over the years. Recent advancements have focused on developing environmentally friendly synthesis routes that minimize waste and reduce the environmental footprint of chemical production processes.

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In conclusion,rel-(3aa,4b